Cas no 62118-10-9 (Pentanal, 3-mercapto-4-oxo-)

• Product Name: Pentanal, 3-mercapto-4-oxo-
• CAS No: 62118-10-9
• MF: C₅H₈O₂S
• MW: 132.180820465088
• CID: 457469
• PubChem ID: 21493218
• Update Time: 2025-04-19

Pentanal, 3-mercapto-4-oxo- Chemical and Physical Properties

Names and Identifiers

• Pentanal, 3-mercapto-4-oxo-
• 4-oxo-3-sulfanylpentanal
• Pentanal, 3-mercapto-4-oxo- (9CI)
• SCHEMBL8578490
• 62118-10-9
• DTXSID60614849

• Inchi： 1S/C5H8O2S/c1-4(7)5(8)2-3-6/h3,5,8H,2H2,1H3
• InChI Key： AUPCTFLSLLEBCO-UHFFFAOYSA-N
• SMILES： SC(C(C)=O)CC=O

Computed Properties

• Exact Mass: 132.02454
• Monoisotopic Mass: 132.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 35.1Ų

Experimental Properties

• PSA: 34.14